(3-Hydroxy-4-methylphenyl)(phenyl)methanone

• Molecular Formula: C14H12O2
• Molecular Weight: 212.24 g/mol
• IUPAC Name: (3-hydroxy-4-methylphenyl)-phenylmethanone
• InChI: InChI=1S/C14H12O2/c1-10-7-8-12(9-13(10)15)14(16)11-5-3-2-4-6-11/h2-9,15H,1H3
• InChI Key: VFFWACKXLDMTQY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CC=CC=C2)O

Description

(3-Hydroxy-4-methylphenyl)(phenyl)methanone is a useful research compound. Its molecular formula is C14H12O2 and its molecular weight is 212.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound 39 (5 g, 22.1 mmol) was combined with AlCl3 (9 g, 66.3 mmol) and anhydrous toluene (50 mL) in a 200 mL round bottom flask. The stirring mixture was refluxed for 1 h under nitrogen then cooled to ambient temperature and quenched with 1 N aqueous HCl (50 mL). The reaction was extracted with ethyl acetate (3×100 mL). The combined organic extracts were dried (MgSO4), filtered, and the solvents removed in vacuuo. The resulting residue was treated with 10% EtOAc/hexanes at which time a solid precipitated from the solvent. The solid was filtered and dried in vacuuo for 4 h to give 3.1 g (70%) of compound 40 as an ash solid. 1H NMR (400 MHz, CDCl3): δ 2.13 (s, 3H), 7.10-7.62 (m, 6H), 7.64-7.72 (m, 2H).